Cas no 60166-93-0 (Iopamidol)

• Product Name: Iopamidol
• CAS No: 60166-93-0
• MF: C₁₇H₂₂I₃N₃O₈
• MW: 777.085301876068
• MDL: MFCD00867931
• CID: 57524
• PubChem ID: 65492
• Update Time: 2025-04-18

Iopamidol Chemical and Physical Properties

Names and Identifiers

• Iopamidol
• (S)-N,N'-Bis(1,3-dihydroxypropan-2-yl)-5-[[(2S)-2-hydroxypropanoyl]amino]-2,4,6-triiodobenzene-1,3-dicarboxamide
• (S)-N,N′-Bis[2-hydroxy-1-(hydroxymethyl)ethyl]-2,4,6-triiodo-5-lactamidoisophthalamide
• Iopamiron
• Iopamiro
• Isovue
• Niopam
• Solutrast
• Gastromiro
• Iopamidol 300
• Solutrast 370
• Iopamidolum
• Oypalomin
• Isovue 370
• Iopamiron 370
• Jopamiron 200
• Iopamiron 300
• Iopamiro 370
• Niopam 300
• iomapidol
• Iopamidolum [INN-Latin]
• B 15000
• SQ 13396
• (S)-N,N'-bis(2-Hydroxy-1-(hydroxymethyl)ethyl)-2,4,6-triiodo-5-lactamidoisophthalamide
• L-5alpha-Hydroxypropionylamino-2,4,6-triiodoisophthalic acid di(1,3-dihydroxy-2-propyla
• 62883-00-5
• CHEMBL1200932
• SPBio_002862
• HMS1570P03
• NS00000229
• ISOVUE250
• N,N'Bis
• Isovue-250
• D01797
• SCHEMBL27781
• A834067
• ISOVUE370
• AKOS015891034
• HMS3714P03
• AB00513941_02
• B-15000;SQ-13396
• 1,3-Benzenedicarboxamide, N,N'-bis(2-hydroxy-1-(hydroxymethyl)ethyl)-5-(((2S)-2-hydroxy-1-oxopropyl)amino)-2,4,6-triiodo-
• IOPAMIDOL [MI]
• (S)-N1,N3-bis(1,3-dihydroxypropan-2-yl)-5-(2-
• IOPAMIDOL [EP MONOGRAPH]
• (S)-N,N'-Bis[2-hydroxy-1-(hydroxymethyl)ethyl]-2,4,6-triiodo-5-lactamidoisophthalamide
• BPBio1_001037
• BSPBio_000941
• (S)-N,N'-Bis
• IOPAMIDOL [JAN]
• IOPAMIDOL (EP MONOGRAPH)
• SQ-13396
• Tox21_110668
• DTXCID203158
• Iopamidol-250 in plastic container
• L-(+)-N,N'-Bis(2-hydroxy-1-hydroxymethylethyl)-2,4,6-triiodo-5-lactamide isophthalamide
• IOPAMIDOL (EP IMPURITY)
• CAS-60166-93-0
• XQZXYNRDCRIARQ-LURJTMIESA-N
• Scanlux-370
• Iopamidol-300
• Iopamidol (USAN:USP:INN:BAN:JAN)
• N,N'-Bis[2-hydroxy-1-(hydroxymethyl)ethyl]-5-[[(2S)-2-hydroxy-1-oxopropyl]amino]-2,4,6-triiodo-1,3-benzenedicarboxamide
• Prestwick1_000871
• Isovue-M
• HY-B0684
• H11976
• IOPAMIDOL [EP IMPURITY]
• 60166-93-0
• hydroxypropanamido)-2,4,6-triiodoisophthalamide
• Iopamidol-370
• (S)-N,N'-Bis(2-hydroxy-1-(hydroxymethyl)ethyl)-5-((2-hydroxy-1-oxopropyl)amino)-2,4,6-triiodoisophthaldiamide
• MFCD00867931
• Prestwick3_000871
• SCHEMBL23804118
• IOPAMIDOL [USAN]
• HMS2097P03
• EN300-19767815
• L-5alpha-Hydroxypropionylamino-2,4,6-triiodoisophthalic acid di(1,3-dihydroxy-2-propylamide)
• Iopamidol-370 in plastic container
• Isovue (TN)
• Iopamidol-300 in plastic container
• NCGC00016892-01
• V08AB04
• B-15000
• Pharmakon1600-01502304
• Isovue-128
• (S)-N1,N3-bis(1,3-dihydroxypropan-2-yl)-5-(2-hydroxypropanamido)-2,4,6-triiodoisophthalamide
• CCG-213024
• JR13W81H44
• Iopamiron (TN)
• AB00513941
• DTXSID1023158
• IOPAMIDOL (USP MONOGRAPH)
• Q-201245
• Iopamidol (JP17/USP)
• UNII-JR13W81H44
• s4532
• NSC759636
• IOPAMIDOL [MART.]
• Prestwick2_000871
• Tox21_110668_1
• 1,3-Benzenedicarboxamide, N,N'-bis(2-hydroxy-1-(hydroxymethyl)ethyl)-5-((2-hydroxy-1-oxopropyl)amino)-2,4,6-triiodo-
• IOPAMIDOL [USP MONOGRAPH]
• NCGC00016892-02
• Isovue-300
• Iopamidol-250
• ISOVUE300
• 1,3-Benzenedicarboxamide, N,N'-bis(2-hydroxy-1-(hydroxymethyl)ethyl)-5-((2-hydroxy-1-oxopropyl)amino)-2,4,6-triiodo-, (S)-
• Iopamyron
• N1,N3-bis(1,3-dihydroxypropan-2-yl)-5-[(2S)-2-hydroxypropanamido]-2,4,6-triiodobenzene-1,3-dicarboxamide
• Q424788
• N,N'-bis(1,3-dihydroxypropan-2-yl)-5-(((2S)-2-hydroxypropanoyl)amino)-2,4,6-triiodobenzene-1,3-dicarboxamide
• (S)-N,N'-bis[2-hydroxy-1-(hydroxymethyl)ethyl]-5-[(2-hydroxy-1-oxopropyl)amino]-2,4,6-triiodo-1,3-benzenedicarboxamide
• ISOVUE200
• L-5alpha-Idrossipropionilamino-2,4,6-triiodoisoftal-di(1,3-diidrossi-2-propilamide)
• Iopamidolum (INN-Latin)
• Isovue-M 300
• Prestwick0_000871
• IOPAMIDOL [VANDF]
• N,N'-Bis(2-hydroxy-1-(hydroxymethyl)ethyl)-5-((2S)-2-hydroxypropanoylamino)-2,4,6-triiodoisophthalamide
• IOPAMIDOL [INN]
• Isovue-M 200
• Isovue-200
• CHEBI:31711
• IOPAMIDOL [WHO-DD]
• IOPAMIDOL (MART.)
• NCGC00016892-04
• Isovue-370
• SQ 13,396
• L-(+)-N,N'-Bis(2-hydroxy-1-hydroxymethylethyl)-2,4,6-triiodo-5- lactamide isophthalamide
• (S)-N,N inverted exclamation marka-Bis[2-hydroxy-1-(hydroxymethyl)ethyl]-2,4,6-triiodo-5-lactamidoisophthalamide
• BRD-K75868704-001-01-2
• iopamidolo
• N,N'-bis[2-hydroxy-1-(hydroxymethyl)ethyl]-5-{[(2S)-2-hydroxypropanoyl]amino}-2,4,6-triiodobenzene-1,3-dicarboxamide
• EINECS 262-093-6
• N,N'-bis(1,3-dihydroxypropan-2-yl)-5-{[(2S)-2-hydroxypropanoyl]amino}-2,4,6-triiodobenzene-1,3-dicarboxamide
• Iopamidol; N,N'-Bis[2-hydroxy-1-(hydroxymethyl)ethyl]-5-[[(2S)-2-hydroxypropanoyl]amino]-2,4,6-triiodobenzene-1,3-dicarboxamide
• Jopamidol
• Scanlux-300
• BRN 6250226
• N1,N3-bis(1,3-dihydroxypropan-2-yl)-5-(2-hydroxypropanoylamino)-2,4,6-triiodo-benzene-1,3-dicarboxamide
• Iopamidol [USAN:USP:INN:BAN:JAN]
• IOPAMIDOL [ORANGE BOOK]
• HSDB 8075
• Iopamidol-200 in plastic container
• KS-1421
• 1-N,3-N-bis(1,3-dihydroxypropan-2-yl)-5-[[(2S)-2-hydroxypropanoyl]amino]-2,4,6-triiodobenzene-1,3-dicarboxamide
• Iopamidol-200
• DB08947
• BRD-K75868704-001-05-3

• MDL： MFCD00867931
• Inchi： 1S/C17H22I3N3O8/c1-6(28)15(29)23-14-12(19)9(16(30)21-7(2-24)3-25)11(18)10(13(14)20)17(31)22-8(4-26)5-27/h6-8,24-28H,2-5H2,1H3,(H,21,30)(H,22,31)(H,23,29)/t6-/m0/s1
• InChI Key： XQZXYNRDCRIARQ-LURJTMIESA-N
• SMILES： IC1C(C(NC(CO)CO)=O)=C(C(=C(C=1C(NC(CO)CO)=O)I)NC([C@H](C)O)=O)I
• BRN： 6250226

Computed Properties

• Exact Mass: 776.85400
• Monoisotopic Mass: 776.854
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 188

Experimental Properties

• Color/Form: White crystalline powder
• Density: 2.0203 (estimate)
• Melting Point: >3200C (dec)
• Boiling Point: 785.3°C at 760 mmHg
• Flash Point: 428.8 °C
• Refractive Index: 1.738
• PSA: 188.45000
• LogP: -0.15950
• pka: pKa (25°) 10.70
• Specific Rotation: D20 -2.01° (c = 10 in water)

Iopamidol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P280-P301+P312-P302+P352-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• Toxicity：LD50 in mice, rats, rabbits, dogs (g/kg): 44.5, 28.2, 19.6, 34.7 i.v. (Felder); LD50 in mice (mg iodine/kg body wt): 21,800 i.v.; 20,000 i.p.; 1500 intracerebral (Felder, Pitre).
• Storage Condition：4°C, protect from light

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives